Cas no 2137859-03-9 (5-(3-Carboxyphenyl)-2-oxopiperidine-4-carboxylic acid)

• Product Name: 5-(3-Carboxyphenyl)-2-oxopiperidine-4-carboxylic acid
• CAS No: 2137859-03-9
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• CID: 5877110
• PubChem ID: 76002283
• Update Time: 2025-07-25

5-(3-Carboxyphenyl)-2-oxopiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-carboxyphenyl)-2-oxopiperidine-4-carboxylic acid
• EN300-713046
• 2137859-03-9
• 5-(3-Carboxyphenyl)-2-oxopiperidine-4-carboxylic acid

• Inchi： 1S/C13H13NO5/c15-11-5-9(13(18)19)10(6-14-11)7-2-1-3-8(4-7)12(16)17/h1-4,9-10H,5-6H2,(H,14,15)(H,16,17)(H,18,19)
• InChI Key： SNMDNBHCKUAMNE-UHFFFAOYSA-N
• SMILES： OC(C1CC(NCC1C1C=CC=C(C(=O)O)C=1)=O)=O

Computed Properties

• Exact Mass: 263.07937252g/mol
• Monoisotopic Mass: 263.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 104Ų

Additional information on 5-(3-Carboxyphenyl)-2-oxopiperidine-4-carboxylic acid

Research Briefing on 5-(3-Carboxyphenyl)-2-oxopiperidine-4-carboxylic acid (CAS: 2137859-03-9)

5-(3-Carboxyphenyl)-2-oxopiperidine-4-carboxylic acid (CAS: 2137859-03-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine and carboxylic acid functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and neuroprotective activities. The purpose of this research briefing is to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 5-(3-Carboxyphenyl)-2-oxopiperidine-4-carboxylic acid, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the synthesis to achieve high yields and purity, which is critical for further pharmacological evaluations. The compound's structural features, including the presence of multiple carboxyl groups, contribute to its ability to interact with various biological targets, such as enzymes and receptors involved in inflammatory and proliferative pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), both of which are implicated in inflammation and cancer progression. Additionally, preliminary data suggest that 5-(3-Carboxyphenyl)-2-oxopiperidine-4-carboxylic acid may exhibit neuroprotective effects by reducing oxidative stress and apoptosis in neuronal cells, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, further research is needed to fully elucidate the compound's mechanism of action and to evaluate its safety and efficacy in clinical settings. Current challenges include optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the development of this compound and explore its applications in drug discovery and development.

In conclusion, 5-(3-Carboxyphenyl)-2-oxopiperidine-4-carboxylic acid represents a promising avenue for future research in chemical biology and medicine. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued investigation into its properties and mechanisms. This briefing serves as a foundation for researchers and industry professionals interested in exploring the compound's potential and contributing to its development as a novel therapeutic agent.